Cas no 2111584-63-3 (2-(1-methyl-1H-indol-6-yl)propanenitrile)

• Product Name: 2-(1-methyl-1H-indol-6-yl)propanenitrile
• CAS No: 2111584-63-3
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 6562797
• PubChem ID: 165753994
• Update Time: 2025-06-15

2-(1-methyl-1H-indol-6-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-6-yl)propanenitrile
• EN300-1812454
• 2111584-63-3

• Inchi： 1S/C12H12N2/c1-9(8-13)11-4-3-10-5-6-14(2)12(10)7-11/h3-7,9H,1-2H3
• InChI Key： VZCSFEWAMWENTD-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=CC(C(C#N)C)=CC1=2

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-(1-methyl-1H-indol-6-yl)propanenitrile

Recent Advances in the Study of 2-(1-methyl-1H-indol-6-yl)propanenitrile (CAS: 2111584-63-3)

The compound 2-(1-methyl-1H-indol-6-yl)propanenitrile (CAS: 2111584-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole scaffold and nitrile functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings and highlight the implications for future research and development.

One of the key areas of interest is the synthetic pathway of 2-(1-methyl-1H-indol-6-yl)propanenitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity. The method involves a palladium-catalyzed coupling reaction, which has been shown to be highly efficient for large-scale production. This advancement is crucial for ensuring the availability of the compound for further pharmacological testing and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(1-methyl-1H-indol-6-yl)propanenitrile exhibits notable inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent. Additionally, molecular docking studies have revealed strong binding affinities to target proteins, further supporting its therapeutic potential. Researchers are now exploring its efficacy in animal models of chronic inflammation and autoimmune diseases.

Another significant development is the exploration of 2-(1-methyl-1H-indol-6-yl)propanenitrile as a potential anticancer agent. Recent research has indicated that the compound can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that this effect is mediated through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings open new avenues for the development of targeted therapies for cancer treatment.

Despite these promising results, challenges remain in the development of 2-(1-methyl-1H-indol-6-yl)propanenitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(1-methyl-1H-indol-6-yl)propanenitrile (CAS: 2111584-63-3) represents a promising candidate for drug development, with potential applications in inflammation and oncology. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future research. Continued efforts to optimize its properties and explore its therapeutic potential will be critical in realizing its full clinical value. This research brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.